- Catalysts and Inorganic Chemicals
- Solvents and Organic Chemicals
- Natural Products and Extracts
- Material Chemicals
- Other
- Element
- Pharmaceutical and Biochemical Products
- Pesticide Chemicals
- Catalysts
- Inorganic Compounds
- Organic Solvents
- Organic Compounds
- Pharmaceutical Active Ingredients
- Pharmaceutical Intermediates
- Pharmaceutical Impurities
- Medicinal Building Blocks
- Medical
- Pesticide Active Ingredients
- Pesticide Intermediates
- Pesticides
- Fertilizers
- Plant Extracts
- Animal Extracts
- Natural Pigments
- Natural Toxins
- Flavors and Fragrances
- High Polymer Materials
- Colorants and Pigments
- Paints and Varnishes
- Electrical Materials
- Chemical Reagents
- Chemical additives
Recommended suppliers
Baoji Haoxiang Bio-technology Co.Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Minglong (Xianning) Medicine Co., Ltd.
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
BIOOKE MICROELECTRONICS CO.,LTD
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Reagent
Amadis Chemical Company Limited
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Reagent
Carboxylic acid azides
Carboxylic acid azides are a class of organic compounds featuring an azide group (-N3) attached to the carbon atom of a carboxylate moiety. These compounds exhibit high reactivity and serve as versatile intermediates in organic synthesis, often utilized for the construction of complex molecules via a variety of reaction pathways. The presence of both a carboxylic acid and azide functional groups provides unique opportunities for chemical transformations, such as点击以展开更多内容...
Azides can undergo reactions like cycloaddition with alkenes, nitrene transfer to carbonyl compounds, and ring expansion through reaction with heterocycles. These reactions are pivotal in the synthesis of biologically active molecules, pharmaceuticals, and materials. Additionally, carboxylic acid azides play a crucial role in protecting group strategies due to their reactivity towards azide-containing reagents while maintaining stability under mild conditions.
In summary, carboxylic acid azides represent valuable tools for organic chemists, offering a broad range of synthetic applications through their dual functional groups and high chemical reactivity.
-
Melamine-Related Contaminations in Pharmaceuticals: A Growing ConcernMelamine-Related Contaminations in Pharmaceuticals: A Growing Concern Introduction Melamine, a nitrogen-rich heterocyclic compound, has gained significant attention due to its widespread use as a contaminant in various industries, including pharmaceuticals. The presence of melamine in pharmaceutical products poses serious health risks and has raised concerns about the quality and safety of...
-
Ranolazine: A Novel Antianginal Agent for Treating Chronic AnginaRanolazine: A Novel Antianginal Agent for Treating Chronic Angina Ranolazine: An Overview Ranolazine, a member of the benzothiazepine class of drugs, has emerged as a novel antianginal agent in the treatment of chronic angina. It is specifically indicated for the reduction of angina attacks in patients with stable coronary artery disease (CAD). Unlike traditional calcium channel blockers or...
-
Polypropylene Glycol: A Versatile Excipient in Pharmaceutical Formulations## Polypropylene Glycol: A Versatile Excipient in Pharmaceutical Formulations Polypropylene glycol (PPG) has emerged as a highly versatile and valuable excipient in the field of pharmaceuticals and biomedicine. Known for its unique chemical properties, PPG finds extensive applications in drug delivery systems, formulation development, and medical devices. This article delves into the intricacies...
-
Morpholinoethanesulfonic Acid: A Critical Reagent in Chemical Biopharmaceutical SynthesisMorpholinoethanesulfonic Acid: A Critical Reagent in Chemical Biopharmaceutical Synthesis Product Introduction Morpholinoethanesulfonic acid is a specialized chemical reagent that has found significant applications in the fields of chemistry and biomedicine. Known for its unique structural features, this compound serves as an essential tool in various chemical syntheses, particularly in peptide...
-
Oxaliplatin-Based Therapies in Chemical Biopharmaceuticals: Advances and ChallengesOxaliplatin-Based Therapies in Chemical Biopharmaceuticals: Advances and Challenges Introduction to Oxaliplatin-Based Therapies Oxaliplatin is a key chemotherapeutic agent widely used in the treatment of colorectal cancer. It belongs to the class of platinum-based drugs, which have been revolutionizing cancer therapy for decades. This article explores the advances and challenges in...
